Cas no 15540-81-5 (1-Bromo-2,5-dimethyl-4-nitro-benzene)
1-Bromo-2,5-dimethyl-4-nitro-benzene is a halogenated aromatic compound featuring a bromo substituent at the 1-position, methyl groups at the 2- and 5-positions, and a nitro group at the 4-position. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry, particularly in electrophilic substitution and cross-coupling reactions. The electron-withdrawing nitro group enhances the compound's utility in nucleophilic aromatic substitution, while the bromo group serves as a versatile handle for metal-catalyzed transformations. Its crystalline solid form and defined melting point ensure consistent handling and purity, facilitating precise applications in pharmaceutical intermediates, agrochemicals, and material science research.
15540-81-5 structure
Product Name:1-Bromo-2,5-dimethyl-4-nitro-benzene
CAS No:15540-81-5
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD01463298
CID:1092325
Update Time:2025-06-08
1-Bromo-2,5-dimethyl-4-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2,5-dimethyl-4-nitrobenzene
- 4-Bromo-2,5-dimethylnitrobenzene
- Benzene, 1-bromo-2,5-dimethyl-4-nitro-
- 1-BROMO-2,5-DIMETHYL-4-NITRO-BENZENE
- 2-nitro-5-bromo-p-xylene
- 2-bromo-5-nitro-p-xylene
- LGWQRRHGAQXGGS-UHFFFAOYSA-N
- 9765AH
- SBB097529
- 4-bromo-2,5-dimethyl-1-nitrobenzene
- AK146781
- SY025905
- 1-Bromo-2,5-dimethyl-4-nitro-benzene
-
- MDL: MFCD01463298
- Inchi: 1S/C8H8BrNO2/c1-5-4-8(10(11)12)6(2)3-7(5)9/h3-4H,1-2H3
- InChI Key: LGWQRRHGAQXGGS-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.97384
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8
Experimental Properties
- Boiling Point: 288.8±35.0°C at 760 mmHg
- PSA: 43.14
1-Bromo-2,5-dimethyl-4-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013514-1g |
1-Bromo-2,5-dimethyl-4-nitrobenzene |
15540-81-5 | 98% | 1g |
154.06 USD | 2021-07-05 | |
| Alichem | A010013514-5g |
1-Bromo-2,5-dimethyl-4-nitrobenzene |
15540-81-5 | 98% | 5g |
464.08 USD | 2021-07-05 | |
| Chemenu | CM183124-1g |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 95+% | 1g |
$165 | 2021-06-16 | |
| Chemenu | CM183124-5g |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 95+% | 5g |
$456 | 2021-06-16 | |
| Chemenu | CM183124-10g |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 95+% | 10g |
$757 | 2021-06-16 | |
| Chemenu | CM183124-25g |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 95+% | 25g |
$1543 | 2021-06-16 | |
| TRC | B691663-25mg |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B691663-50mg |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B691663-100mg |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B691663-250mg |
1-Bromo-2,5-dimethyl-4-nitro-benzene |
15540-81-5 | 250mg |
$ 98.00 | 2023-04-18 |
1-Bromo-2,5-dimethyl-4-nitro-benzene Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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